Cas no 53006-55-6 (4-(3-Methyl-1H-pyrazol-1-yl)aniline)

• Product Name: 4-(3-Methyl-1H-pyrazol-1-yl)aniline
• CAS No: 53006-55-6
• MF: C₁₀H₁₁N₃
• MW: 173.214441537857
• MDL: MFCD03768864
• CID: 937811
• PubChem ID: 350327
• Update Time: 2025-05-26

4-(3-Methyl-1H-pyrazol-1-yl)aniline Chemical and Physical Properties

Names and Identifiers

• 4-(3-Methyl-1H-pyrazol-1-yl)aniline
• [4-(3-Methyl-1H-pyrazol-1-yl)phenyl]amine
• 4-(3-methylpyrazol-1-yl)aniline
• 1-p-Aminophenyl-3-methylpyrazol
• 4-(3-methyl-pyrazol-1-yl)-aniline
• 4-(3-methylpyrazolyl)phenylamine
• AC1L6W1E
• BB_SC-3997
• CTK7D7542
• NSC509397
• p-Amino-phenyl-1-(3-methyl)pyrazol
• SureCN1353764
• VS-09603
• CS-0214931
• BBL030092
• DTXSID30325511
• MFCD03768864
• STK347671
• AKOS000164294
• G22499
• Benzenamine, 4-(3-methyl-1H-pyrazol-1-yl)-
• Z316174658
• EN300-205735
• 53006-55-6
• NSC-509397
• SCHEMBL1353764
• ALBB-010292

• MDL： MFCD03768864
• Inchi： 1S/C10H11N3/c1-8-6-7-13(12-8)10-4-2-9(11)3-5-10/h2-7H,11H2,1H3
• InChI Key： GNUWZNUHWMLDSN-UHFFFAOYSA-N
• SMILES： N1(C=CC(C)=N1)C1C=CC(=CC=1)N

Computed Properties

• Exact Mass: 173.09543
• Monoisotopic Mass: 173.095297364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 43.8Ų

Experimental Properties

• PSA: 43.84
• LogP: 2.34410

4-(3-Methyl-1H-pyrazol-1-yl)aniline Security Information

• HazardClass：IRRITANT

Additional information on 4-(3-Methyl-1H-pyrazol-1-yl)aniline

4-(3-Methyl-1H-pyrazol-1-yl)aniline: A Comprehensive Overview

4-(3-Methyl-1H-pyrazol-1-yl)aniline, also known by its CAS number 53006-55-6, is a compound of significant interest in the fields of organic chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential applications in various industries. The molecule consists of a pyrazole ring substituted with a methyl group at the 3-position and an aniline moiety at the 4-position, making it a versatile building block for further chemical modifications.

Recent studies have highlighted the importance of pyrazole derivatives in drug discovery and material synthesis. The pyrazole ring, a five-membered heterocycle containing two nitrogen atoms, is known for its stability and ability to form hydrogen bonds, which are crucial for bioavailability in pharmaceutical compounds. The substitution pattern in 4-(3-Methyl-1H-pyrazol-1-yl)aniline further enhances its reactivity and selectivity, making it a valuable precursor for synthesizing more complex molecules.

The synthesis of 4-(3-Methyl-1H-pyrazol-1-yl)aniline typically involves multi-step reactions, often starting from readily available starting materials such as aniline derivatives and pyrazole precursors. Researchers have explored various methodologies, including nucleophilic aromatic substitution and coupling reactions, to optimize the synthesis process. These methods not only improve yield but also ensure the scalability of production, which is essential for industrial applications.

In terms of applications, 4-(3-Methyl-1H-pyrazol-1-yl)aniline has shown promise in the development of advanced materials, particularly in the field of optoelectronics. Its ability to act as a ligand in metal complexes has led to the creation of materials with tailored electronic properties. For instance, recent research has demonstrated its use in synthesizing metalloporphyrins with enhanced photovoltaic efficiency, opening new avenues for solar energy conversion technologies.

Beyond materials science, this compound has also found applications in medicinal chemistry. Its structural versatility allows for the design of bioactive molecules with potential therapeutic effects. For example, derivatives of 4-(3-Methyl-1H-pyrazol-1-yl)aniline have been investigated for their anti-inflammatory and antioxidant properties, making them candidates for drug development.

The growing interest in 4-(3-Methyl-1H-pyrazol-1-yil)aniline can be attributed to its role as a key intermediate in the synthesis of more complex structures. Its ability to undergo various functional group transformations enables chemists to explore a wide range of chemical space. This has led to its use in constructing heterocyclic frameworks that are essential for modern drug discovery programs.

In conclusion, 4-(3-Methyl-1H-pyrazol-l-yil)aniline, with its CAS number 53006-55-6, stands out as a critical compound in contemporary chemical research. Its unique properties and diverse applications make it an indispensable tool for scientists across multiple disciplines. As research continues to uncover new potentials for this compound, it is poised to play an even greater role in advancing both academic and industrial endeavors.